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Introduction

Mutarotase, encoded by the GALM gene, is a crucial enzyme in galactose metabolism. It
catalyzes the epimerization of 3-D-galactose to a-D-galactose, the first step in the Leloir
pathway, which is the primary route for galactose utilization.[1][2][3] This pathway is essential
for converting galactose, derived from lactose and other dietary sources, into glucose-1-
phosphate, which can then enter glycolysis for energy production or be converted to glycogen
for storage.[4] Dysfunctional GALM leads to Type IV galactosemia, an inborn error of
metabolism characterized by the accumulation of galactose and its metabolites, leading to
clinical manifestations such as cataracts.[5][6][7]

The CRISPR/Cas9 system has emerged as a powerful and precise tool for genome editing,
enabling the targeted knockout of genes to study their function and role in disease.[8][9] This
application note provides a detailed protocol for knocking out the GALM gene using
CRISPR/Cas9 technology in a human cell line. It covers single guide RNA (sgRNA) design,
delivery of CRISPR/Cas9 components, validation of gene knockout, and phenotypic analysis of
the resulting knockout cells. This information is valuable for researchers investigating galactose
metabolism, developing models for galactosemia, and for drug discovery efforts targeting
metabolic disorders.

Signaling Pathway and Experimental Workflow
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The GALM enzyme plays a critical role in the Leloir pathway for galactose metabolism.
Understanding this pathway is essential for interpreting the consequences of a GALM gene
knockout.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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